1,2-Isopropylidene D,L-myo-Inositol

Core Science & Biosynthesis

The Strategic Intermediate: A Technical Guide to 1,2-O-Isopropylidene-myo-inositol for Advanced Research and Development

For researchers, medicinal chemists, and professionals in drug development, the strategic manipulation of complex molecular scaffolds is paramount. Among the pantheon of biologically significant molecules, myo-inositol and its phosphorylated derivatives stand out for their critical roles in cellular signaling.[1][2] The journey from the simple cyclitol to complex phosphoinositides, however, is a testament to the art and science of synthetic chemistry, where the judicious use of protecting groups is not merely a convenience but a necessity. This guide provides an in-depth technical exploration of a key player in this field: 1,2-O-isopropylidene-myo-inositol . We will delve into its chemical structure, properties, synthesis, and pivotal applications, offering field-proven insights into its strategic use as a synthetic intermediate.

Introduction: The Significance of Selective Protection in myo-Inositol Chemistry

myo-Inositol, a carbocyclic sugar alcohol, is a cornerstone of cellular communication.[3] Its various phosphorylated forms, such as phosphatidylinositol 3,4,5-trisphosphate (PIP3), are integral components of signaling pathways that govern cell growth, proliferation, and survival. The synthesis of these complex molecules and their analogues for therapeutic and research purposes hinges on the ability to selectively modify the hydroxyl groups of the myo-inositol ring.[4]

This is where the concept of protecting groups becomes critical. The isopropylidene group, forming a cyclic acetal with two adjacent hydroxyls, is a robust and versatile protecting group in carbohydrate chemistry.[5][6] Its introduction as a 1,2-acetonide on the myo-inositol core provides a strategic advantage by masking the cis-diol at the C1 and C2 positions, thereby allowing for regioselective manipulation of the remaining hydroxyl groups.[7] This targeted protection is the first crucial step in the multi-stage synthesis of a vast array of biologically active molecules.

Chemical Structure and Physicochemical Properties

The fundamental characteristics of 1,2-O-isopropylidene-myo-inositol are foundational to its application in organic synthesis.

Molecular Structure

1,2-O-isopropylidene-myo-inositol is a derivative of myo-inositol where the hydroxyl groups at the C1 and C2 positions are protected by an isopropylidene group, forming a five-membered dioxolane ring. This protection imparts specific conformational constraints and reactivity to the molecule.

Molecular Formula: C₉H₁₆O₆

Molecular Weight: 220.22 g/mol

Below is a DOT language script to generate the chemical structure of 1,2-O-isopropylidene-myo-inositol.

Caption: Chemical structure of 1,2-O-isopropylidene-myo-inositol.

Physicochemical and Spectroscopic Properties

While specific, experimentally determined data for the pure, isolated 1,2-O-isopropylidene-myo-inositol is not extensively documented in publicly available literature, its properties can be inferred from related compounds and the parent molecule.

Property	Value/Expected Characteristics	Source/Rationale
Appearance	White to off-white crystalline solid	Based on the properties of myo-inositol and its derivatives.[8]
Solubility	Soluble in polar organic solvents such as methanol, ethanol, and dichloromethane. Limited solubility in nonpolar solvents.	The presence of free hydroxyl groups suggests solubility in polar solvents.[3]
Melting Point	Expected to be lower than myo-inositol (225-227 °C) due to the introduction of the less polar isopropylidene group.	General trend observed with derivatization of polyhydroxylated compounds.
¹H NMR	Expected to show characteristic signals for the inositol ring protons and two distinct singlets for the diastereotopic methyl groups of the isopropylidene moiety. The chemical shifts of the inositol protons will be altered compared to the parent compound due to the acetal protection.	Inferred from NMR data of related protected inositols and the parent myo-inositol.[8][9][10][11]
¹³C NMR	Will display signals for the six carbons of the inositol ring, the quaternary carbon of the acetal, and the two methyl carbons. The chemical shifts of C1 and C2 will be significantly shifted downfield upon acetal formation.	Inferred from NMR data of related protected inositols and the parent myo-inositol.[9][10][11]
FT-IR	A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the remaining hydroxyl groups. Characteristic C-H stretching and bending vibrations for the alkyl and isopropylidene groups. Strong C-O stretching bands.	Inferred from the IR spectrum of myo-inositol and general principles of IR spectroscopy.

Synthesis of 1,2-O-Isopropylidene-myo-inositol: A Step-by-Step Protocol

The regioselective protection of the 1,2-cis-diol of myo-inositol is a well-established transformation in carbohydrate chemistry. The following protocol is a representative procedure based on common laboratory practices for the synthesis of acetonides from diols.

Causality Behind Experimental Choices

The choice of reagents and conditions is critical for achieving the desired regioselectivity and yield.

• myo-Inositol: The readily available and inexpensive starting material.

• 2,2-Dimethoxypropane: Serves as both the source of the isopropylidene group and a dehydrating agent, driving the equilibrium towards the acetal product.

• p-Toluenesulfonic acid (p-TsOH): A common acid catalyst for acetal formation. Its catalytic nature allows for the use of small quantities.

• Anhydrous Dimethylformamide (DMF): A polar aprotic solvent that effectively dissolves myo-inositol and facilitates the reaction.

Experimental Protocol

Materials:

• myo-Inositol

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Anhydrous Dimethylformamide (DMF)

• Methanol

• Triethylamine

• Silica gel for column chromatography

• Ethyl acetate and hexane for chromatography

Procedure:

• To a stirred suspension of myo-inositol (1 equivalent) in anhydrous DMF, add 2,2-dimethoxypropane (excess, e.g., 5-10 equivalents).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.05-0.1 equivalents).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to approximately 80-100 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and quench the reaction by adding triethylamine to neutralize the acid catalyst.

• Remove the solvent under reduced pressure.

• The crude product can be purified by silica gel column chromatography using a gradient of ethyl acetate in hexane to afford 1,2-O-isopropylidene-myo-inositol.

Self-Validation: The identity and purity of the product should be confirmed by spectroscopic methods, primarily ¹H and ¹³C NMR, and mass spectrometry. The presence of the isopropylidene group will be evident from the characteristic signals of the two methyl groups in the ¹H NMR spectrum and the quaternary carbon in the ¹³C NMR spectrum.

Applications in Drug Discovery and Chemical Biology

The primary utility of 1,2-O-isopropylidene-myo-inositol lies in its role as a versatile intermediate for the synthesis of more complex and biologically active molecules, particularly phosphatidylinositol analogues.

Precursor for Phosphatidylinositol Phosphate Analogues

The free hydroxyl groups at the 3, 4, 5, and 6 positions of 1,2-O-isopropylidene-myo-inositol can be selectively functionalized. This allows for the stepwise introduction of phosphate groups and other moieties to synthesize analogues of key signaling molecules like phosphatidylinositol 3,4,5-trisphosphate (PIP3). These synthetic analogues are invaluable tools for:

• Elucidating the mechanisms of cellular signaling pathways.[][13]

• Studying the structure and function of lipid-binding proteins.

• Developing potential inhibitors of enzymes involved in phosphoinositide metabolism, which are targets for various diseases, including cancer and diabetes.[14]

The following DOT script illustrates a generalized workflow for the synthesis of a phosphatidylinositol analogue starting from 1,2-O-isopropylidene-myo-inositol.

Caption: Generalized synthetic workflow for a phosphatidylinositol analogue.

Safety and Handling

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from strong acids and oxidizing agents. Acetal protecting groups are sensitive to acidic conditions.[16]

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

1,2-O-isopropylidene-myo-inositol is a strategically important intermediate in the synthesis of complex phosphoinositides and their analogues. Its preparation through the regioselective protection of the 1,2-cis-diol of myo-inositol provides a crucial building block for further chemical manipulations. Understanding its chemical properties, synthesis, and applications empowers researchers in drug discovery and chemical biology to design and create novel molecular probes and potential therapeutic agents that target the intricate network of cellular signaling. The insights and protocols provided in this guide are intended to serve as a valuable resource for scientists working at the forefront of this exciting and impactful field.

References

• Ley, S. V., & Leach, A. G. (2002).
• Liu, C., & Potter, B. V. L. (1997). Synthesis of 3-Position-Modified Analogues of myo-Inositol 1,4,5-Trisphosphate, Tools for Investigation of the Polyphosphoinositide Pathway of Cellular Signaling. Journal of Organic Chemistry, 62(24), 8335–8343.
• Thomas, M. P., Mills, S. J., & Potter, B. V. L. (2016). The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine (with Recent Advances in myo-Inositol Chemistry).
• Riley, A. M., et al. (1999). Synthesis of D- and L-myo-inositol 1,2,4,6-tetrakisphosphate, regioisomers of myo-inositol 1,3,4,5 tetrakisphosphate: activity at the Ins(1,4,5)P3 receptor and Ins(1,4,5)P3 3-kinase. RSC Publishing.

• ResearchGate. (n.d.). NMR spectra (A) 1 H NMR spectrum. (B) 13 C NMR spectrum. (C) COSY NMR spectrum. (D) HMBC NMR spectrum. Retrieved from [Link]

• Wilson, M. S., et al. (2022). Stable Isotopomers of myo-Inositol Uncover a Complex MINPP1-Dependent Dephosphorylation Network of Inositol Phosphates in Human Cells. ACS Central Science, 8(12), 1683–1694.
• Shashidhar, M. S., et al. (1994). Synthesis and applications of phosphatidylinositols and their analogues. Journal of the Indian Institute of Science, 74, 299-323.
• Moss, A. (2003).
• Thomas, M. P., Mills, S. J., & Potter, B. V. L. (2015). The “Other” Inositols and Their Phosphates: Synthesis, Biology, and Medicine (with Recent Advances in myo-Inositol Chemistry). Angewandte Chemie, 127(52), 1614-1642.
• Fessner, W.-D., et al. (2021). Harnessing 13C-labeled myo-inositol to interrogate inositol phosphate messengers by NMR. Chemical Science, 12(44), 14757–14765.
• Desai, T., et al. (1996). Synthesis of d- and l-myo-Inositol 1,4,6-Trisphosphate, Regioisomers of a Ubiquitous Second Messenger. The Journal of Organic Chemistry, 61(20), 6973–6980.
• Chung, S. K., & Kwon, Y. U. (1999). Practical synthesis of all inositol stereoisomers from myo-inositol. Bioorganic & Medicinal Chemistry Letters, 9(15), 2135–2140.
• Gigg, J., Gigg, R., Payne, S., & Conant, R. (1985). (±)-1,2:4,5-Di-O-isopropylidene-myo-inositol.

• Chemistry LibreTexts. (2019, June 5). 17.8: Acetals as Protecting Groups. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of a myo-inositol standard (top) and the product... Retrieved from [Link]

• Macia, M., et al. (1991). Studies of inositol analogues as inhibitors of the phosphoinositide pathway, and incorporation of 2-deoxy-2-fluoro-myo-inositol to give analogues of phosphatidylinositol intermediates. Biochemical Journal, 277(Pt 2), 417–425.
• García Fernández, J. M., et al. (1995). A mild and efficient procedure to remove acetal and dithioacetal protecting groups in carbohydrate derivatives using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone.

• Biological Magnetic Resonance Bank. (n.d.). BMRB entry bmse000103 - Myo-Inositol. Retrieved from [Link]

• Liu, C., & Potter, B. V. L. (1997). Synthesis of 3-Position-Modified Analogues of myo-Inositol 1,4,5-Trisphosphate, Tools for Investigation of the Polyphosphoinositide Pathway of Cellular Signaling. The Journal of Organic Chemistry, 62(24), 8335–8343.
• van der Vorm, S., et al. (2019). 1 Protecting Group Strategies in Carbohydrate Chemistry. In Carbohydrate Chemistry: Volume 44 (pp. 1-45). The Royal Society of Chemistry.

• Unimore. (n.d.). From Myo-inositol to D-chiro-inositol molecular pathways. Retrieved from [Link]

• Berridge, M. J. (2009). Inositol trisphosphate and calcium signalling.

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• 3. iris.unimore.it [iris.unimore.it]
• 4. Synthesis of 3-Position-Modified Analogues of myo-Inositol 1,4,5-Trisphosphate, Tools for Investigation of the Polyphosphoinositide Pathway of Cellular Signaling. — Department of Pharmacology [pharm.ox.ac.uk]
• 5. Protecting carbohydrates with ethers, acetals and orthoesters under basic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. application.wiley-vch.de [application.wiley-vch.de]
• 7. Synthesis of the enantiomers of myo-inositol 1,2,4,5-tetrakisphosphate, a regioisomer of myo-inositol 1,3,4,5-tetrakisphosphate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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• 16. alchemyst.co.uk [alchemyst.co.uk]

Protocols & Analytical Methods

Application Note & Protocol: A Strategic Synthesis of D-myo-inositol 1,4,5-trisphosphate (InsP₃) from a 1,2-Isopropylidene Precursor

For: Researchers, scientists, and drug development professionals in cellular signaling and medicinal chemistry.

Executive Summary: The Strategic Imperative for InsP₃ Synthesis

D-myo-inositol 1,4,5-trisphosphate (InsP₃ or IP₃) is a ubiquitous and essential second messenger that translates extracellular signals into intracellular calcium (Ca²⁺) release, governing a vast array of physiological processes.[1][2] Access to chemically pure, synthetic InsP₃ and its analogues is critical for dissecting the intricacies of the phosphoinositide signaling pathway and for developing novel therapeutic agents. This guide provides a detailed, experience-driven protocol for the synthesis of D-myo-inositol 1,4,5-trisphosphate, strategically employing a chiral, protected 1,2-isopropylidene myo-inositol derivative as a key starting material. The narrative emphasizes the causal logic behind the choice of protecting groups, phosphorylation agents, and purification strategies to ensure both reproducibility and a deep understanding of the synthetic pathway.

The Signaling Context: Why InsP₃ Matters

Cellular communication relies on a cascade of molecular events. When an external signal (e.g., a hormone) binds to a G protein-coupled receptor on the cell surface, it activates the enzyme phospholipase C (PLC).[2][3] PLC then hydrolyzes the membrane phospholipid phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: diacylglycerol (DAG) and InsP₃.[2][3] Being water-soluble, InsP₃ diffuses into the cytoplasm and binds to the InsP₃ receptor, a ligand-gated Ca²⁺ channel on the endoplasmic reticulum, triggering the release of stored calcium ions.[2] This calcium transient is a pivotal signal for processes ranging from muscle contraction and neurotransmission to cell proliferation and apoptosis.

Inositol Phosphate Signaling Pathway

Caption: The InsP₃/DAG signaling cascade.

Retrosynthetic Strategy: Leveraging Isopropylidene Protection

The synthesis of a specific inositol polyphosphate like InsP₃ is a significant challenge in regioselective chemistry. The myo-inositol core possesses one axial and five equatorial hydroxyl groups, requiring a sophisticated protecting group strategy to phosphorylate only the desired 1, 4, and 5 positions.

Our strategy hinges on the use of an optically active precursor, (+)-4-O-benzyl-1,2:5,6-di-O-isopropylidene-myo-inositol . This choice is deliberate and offers several advantages:

• Chiral Purity: Starting with an enantiomerically pure precursor obviates the need for difficult chiral resolutions later in the synthesis. This specific precursor can be efficiently obtained via crystallization of diastereomers.[4]

• Orthogonal Protection: The molecule features two distinct types of protecting groups: acid-labile isopropylidene (ketal) groups and a hydrogenolysis-labile benzyl ether. This orthogonality is key to selectively deprotecting specific hydroxyls for phosphorylation.

• Strategic Unmasking: The two isopropylidene groups protect the 1,2- and 5,6-hydroxyls, leaving the 3- and 4-positions accessible. The pre-existing benzyl group at the 4-position leaves the 3-OH as the only free hydroxyl, setting the stage for the first key transformation.

Synthetic Workflow Overview

Caption: High-level overview of the synthetic protocol.

Detailed Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Handle all reagents, especially phosphoramidites and pyrophoric materials like NaH, with extreme care.

Step 1: Synthesis of 3,4-di-O-benzyl-1,2:5,6-di-O-isopropylidene-myo-inositol

Rationale: The free 3-hydroxyl group of the starting material is protected as a benzyl ether. This step renders the 3- and 4-positions equally protected, setting up the selective deprotection of the 5,6-isopropylidene group in the next step.

Reagent	Molar Eq.	MW ( g/mol )	Amount
(+)-4-O-benzyl-1,2:5,6-di-O-isopropylidene-myo-inositol	1.0	380.45	1.0 g
Sodium Hydride (NaH), 60% in oil	1.5	24.00	105 mg
Benzyl Bromide (BnBr)	1.2	171.04	0.36 mL
Anhydrous Dimethylformamide (DMF)	-	-	15 mL

Protocol:

• Dry the starting inositol derivative under high vacuum for 2 hours.

• To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add the starting material and anhydrous DMF.

• Cool the solution to 0°C in an ice bath.

• Carefully add the sodium hydride portion-wise. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0°C for 30 minutes.

• Add benzyl bromide dropwise via syringe.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) (Eluent: 3:1 Hexanes/Ethyl Acetate).

• Upon completion, quench the reaction by carefully adding 5 mL of methanol, followed by 20 mL of saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate (3 x 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the dibenzyl-protected intermediate as a white solid.

Step 2: Selective Hydrolysis to 3,4-di-O-benzyl-1,2-O-isopropylidene-myo-inositol

Rationale: The two isopropylidene groups exhibit different reactivities towards acid. The 5,6-ketal is more sterically accessible and is cleaved preferentially under controlled acidic conditions, unmasking the hydroxyl groups at positions 5 and 6. This is a critical step for regioselectivity. A similar selective hydrolysis is a known strategy in inositol chemistry.[1]

Reagent	Molar Eq.	Amount
3,4-di-O-benzyl-1,2:5,6-di-O-isopropylidene-myo-inositol	1.0	1.0 g
1 M HCl in Methanol	-	20 mL

Protocol:

• Dissolve the product from Step 1 in a 1:9 mixture of 1 M HCl and Methanol.

• Heat the mixture to 50°C and monitor carefully by TLC (Eluent: 1:1 Hexanes/Ethyl Acetate).

• The reaction is typically complete within 30-45 minutes. Do not overheat or prolong the reaction to avoid cleavage of the second ketal.

• Cool the reaction mixture to room temperature and neutralize by adding solid sodium hydrogen carbonate until effervescence ceases.

• Evaporate the solvent under reduced pressure.

• Partition the residue between dichloromethane (30 mL) and water (30 mL).

• Separate the organic layer, dry over MgSO₄, filter, and concentrate to yield the diol product, which is often used directly in the next step without further purification.

Step 3: Phosphorylation of the 4,5-Hydroxyl Groups

Rationale: The newly exposed 4- and 5-hydroxyl groups are phosphorylated. Phosphoramidite chemistry is the method of choice due to its high efficiency and mild reaction conditions. A phosphitylating agent with benzyl protecting groups is used, which can be removed simultaneously with the other benzyl ethers at the end of the synthesis.

Reagent	Molar Eq.	Amount
Diol from Step 2	1.0	~0.9 g
Dibenzyl N,N-diisopropylphosphoramidite	2.5	1.8 g
1H-Tetrazole (0.45 M in Acetonitrile)	3.0	14 mL
Anhydrous Dichloromethane/Acetonitrile (1:1)	-	20 mL

Protocol:

• Co-evaporate the diol from Step 2 with anhydrous acetonitrile (2 x 10 mL) and dry under high vacuum.

• Dissolve the dried diol in the anhydrous solvent mixture under an argon atmosphere.

• Add the phosphoramidite reagent, followed by the dropwise addition of the 1H-tetrazole solution.

• Stir the reaction at room temperature for 4 hours.

• Cool the reaction to -40°C and add meta-chloroperoxybenzoic acid (m-CPBA) (3.0 eq.) to oxidize the phosphite triester to the more stable phosphate triester.

• Stir for 30 minutes at -40°C, then warm to room temperature.

• Quench the reaction with 10% aqueous sodium thiosulfate.

• Extract with dichloromethane, wash with saturated NaHCO₃ and brine, dry over Na₂SO₄, and concentrate.

• Purify by flash chromatography to obtain the fully protected 4,5-bisphosphate intermediate.

Step 4: Global Deprotection and Purification

Rationale: All protecting groups are removed in a final, two-stage process. First, the phosphate benzyl groups and the O-benzyl ethers are removed by catalytic hydrogenolysis. Second, the acid-labile isopropylidene group is cleaved, and the resulting product is purified by ion-exchange chromatography.

Reagent	Amount
Protected 4,5-bisphosphate intermediate	1.0 g
Palladium on Carbon (10% Pd)	100 mg (10% w/w)
Ethanol/Water (4:1)	25 mL
Dowex-50 (H⁺ form) resin	~5 g
Triethylammonium Bicarbonate (TEAB) Buffer	As needed

Protocol:

• Hydrogenolysis:

  • Dissolve the protected intermediate in the ethanol/water mixture.

  • Add the Palladium on Carbon catalyst.

  • Subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) and stir vigorously for 24 hours.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing with the solvent mixture.

  • Concentrate the filtrate.

• Acidic Deprotection & Cation Exchange:

  • Dissolve the residue in water and apply it to a column of Dowex-50 (H⁺ form) resin to remove any cations and cleave the final isopropylidene group.

  • Elute with deionized water.

• Anion-Exchange Purification:

  • The final, crucial purification is achieved using high-performance ion-exchange chromatography.[5]

  • Apply the aqueous eluate from the Dowex column to a strong anion-exchange column (e.g., Q-Sepharose).

  • Elute with a linear gradient of a volatile salt buffer, such as triethylammonium bicarbonate (TEAB), from 0.1 M to 1.0 M.

  • Collect fractions and analyze for phosphate content.

  • Pool the fractions containing the desired product and lyophilize repeatedly with water to remove the volatile buffer, yielding D-myo-inositol 1,4,5-trisphosphate as the triethylammonium salt.

Characterization and Validation

The identity and purity of the final product should be confirmed by:

• ³¹P NMR Spectroscopy: Expect three distinct signals in the phosphate region, confirming the presence of three phosphate groups.

• ¹H NMR Spectroscopy: The complex splitting pattern should be consistent with the myo-inositol ring structure.

• Mass Spectrometry (ESI-MS): The observed mass should correspond to the calculated mass of the InsP₃ anion.

• Biological Assay: The ultimate validation is to test the synthetic InsP₃'s ability to induce calcium release in a well-characterized biological system, such as permeabilized cells.[6]

Expert Insights & Troubleshooting

• Moisture is the Enemy: Inositol chemistry, and particularly phosphorylation reactions, are extremely sensitive to moisture. Ensure all glassware is flame- or oven-dried, and all solvents are anhydrous.

• TLC Monitoring is Key: The selective hydrolysis in Step 2 is time-sensitive. Over-reaction will lead to the undesired cleavage of both ketals. Monitor the reaction every 10-15 minutes by TLC.

• Purification Patience: The final purification by ion-exchange chromatography is the most challenging step.[5][7][8] It requires careful setup and gradient optimization to separate the trisphosphate product from any under- or over-phosphorylated byproducts.

• Salt Form: The final product is typically isolated as a salt (e.g., triethylammonium or sodium). The specific salt form can be important for solubility and biological activity. Conversion can be achieved using the appropriate ion-exchange resin.

References

• Guse, A. H. (n.d.). Separation of inositol phosphates by high-performance ion-exchange chromatography. Analyst (RSC Publishing).
• Liotta, D. C., & Shabanowitz, J. (1997). A convenient synthesis of D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P3) and L-myo-inositol 1,4,5-trisphosphate (Ins(3,5,6)P3). PubMed.
• Mascara, T., & Riley, A. M. (n.d.). Synthesis of d- and l-myo-Inositol 1,4,6-Trisphosphate, Regioisomers of a Ubiquitous Second Messenger. The Journal of Organic Chemistry - ACS Publications.
• Potter, B. V. L., & Lampe, D. (n.d.). Synthesis of D-3-deoxy-myo-inositol 1,4,5-trisphosphate and its effect on Ca2+ release in NIH 3T3 cells. RSC Publishing.
• (2016). Separation of inositol phosphate isomers in environmental samples by ion-exchange chromatography coupled with electrospray ionization tandem mass spectrometry. PubMed.
• (n.d.). Inositol trisphosphate. Wikipedia.
• (2018). Inositol Triphosphate (IP3) and Calcium Signaling Pathway | Second Messenger System. YouTube.
• (n.d.). Anion exchange chromatographic separation of inositol phosphates and their quantification by gas chromatography. PubMed.

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Application Note: Regioselective Phosphorylation of 1,2-O-Isopropylidene-myo-inositol

This Application Note and Protocol guide details the regioselective phosphorylation of 1,2-O-isopropylidene-myo-inositol , a critical intermediate in the synthesis of phosphoinositides (PIs) and inositol phosphates (IPs).

Executive Summary

The synthesis of biologically active inositol phosphates (e.g., Ins(1,4,5)P

, Ins(1,3,4,5)P ) requires precise regiochemical control.[1] Myo-inositol is a meso compound with six hydroxyl groups; the 1,2-O-isopropylidene-myo-inositol derivative serves as a pivotal "desymmetrized" scaffold (when resolved) or a racemic starting point where the C1 and C2 hydroxyls are locked.

The primary challenge lies in differentiating the remaining four hydroxyl groups (C3, C4, C5, C6). In the 1,2-acetonide, the C3-hydroxyl is chemically distinct due to its cis-relationship with the axial C2-oxygen of the acetonide ring, whereas C4, C5, and C6 are in equatorial-equatorial trans relationships. This guide presents two validated protocols for regioselective phosphorylation:

• Method A: Direct Regioselective Phosphorylation via Phosphoramidite Chemistry (Kinetic Control).

• Method B: Tin-Mediated Activation (Thermodynamic/Chelation Control).

Strategic Analysis & Mechanism

The Stereochemical Landscape

• Substrate: 1,2-O-isopropylidene-myo-inositol.[2][3][4]

• Conformation: The cyclohexane ring adopts a chair conformation.

  • C1, C2: Protected as a cis-fused 5-membered acetonide ring.

  • C3-OH: Equatorial, cis to the axial C2-oxygen.

  • C4, C5, C6-OH: Equatorial.

• Reactivity Principle: The C3-hydroxyl group often exhibits enhanced nucleophilicity or distinct coordination chemistry due to intramolecular hydrogen bonding with the acetonide oxygen. Conversely, the C6-OH is sterically shielded by the adjacent C1-acetonide moiety.

Workflow Visualization

The following diagram outlines the decision tree for selecting the appropriate phosphorylation strategy.

Caption: Strategic workflow for the regioselective phosphorylation of 1,2-O-isopropylidene-myo-inositol targeting the C3 position.

Experimental Protocols

Method A: Direct Regioselective Phosphorylation (Phosphoramidite Route)

Objective: Selective phosphorylation of the C3-OH using steric control and kinetic activation. Target Product: 1,2-O-isopropylidene-myo-inositol 3-bis(benzyl)phosphate.

Reagents & Equipment

• Substrate: 1,2-O-isopropylidene-myo-inositol (dried in vacuo over P

  O overnight).

• Phosphorylating Agent: Dibenzyl N,N-diisopropylphosphoramidite.

• Activator: 1H-Tetrazole (0.45 M in acetonitrile) or 5-Ethylthio-1H-tetrazole (ETT).

• Oxidant: m-Chloroperbenzoic acid (mCPBA, <77%) or tert-Butyl hydroperoxide (5.5 M in decane).

• Solvent: Anhydrous Dichloromethane (DCM), stored over 4Å molecular sieves.

Step-by-Step Protocol

• Preparation: Dissolve 1,2-O-isopropylidene-myo-inositol (1.0 eq, 1 mmol, ~220 mg) in anhydrous DCM (10 mL) in a flame-dried round-bottom flask under Argon atmosphere.

• Activation: Add 1H-Tetrazole (1.5 eq) to the solution. Cool the mixture to -40°C using an acetonitrile/dry ice bath. Note: Lower temperature enhances regioselectivity for the C3 position.

• Coupling: Dropwise add Dibenzyl N,N-diisopropylphosphoramidite (1.1 eq) over 10 minutes.

• Reaction Monitoring: Stir at -40°C for 1 hour, then allow to warm to 0°C over 30 minutes. Monitor by TLC (System: EtOAc/Hexane 3:1). Look for the disappearance of the starting material (R

  ~0.1) and appearance of the P(III) intermediate (R ~0.5).

• Oxidation: Cool the reaction back to -20°C. Add mCPBA (1.5 eq) dissolved in minimal DCM. Stir for 30 minutes. The reaction is usually instantaneous.

• Quenching: Quench with 10% aqueous NaHSO

  (5 mL) to destroy excess peroxide, followed by saturated NaHCO .

• Workup: Extract with DCM (3 x 15 mL). Wash combined organics with brine, dry over Na

  SO , and concentrate.

• Purification: Flash column chromatography on silica gel. Elute with a gradient of Hexane:EtOAc (1:1 to 0:1). The 3-phosphate is typically the major isomer.

Validation Criteria:

• P NMR: Singlet at ~ -1.0 ppm (phosphate).

• Regiochemistry Check:

  H NMR should show a downfield shift (~0.5-1.0 ppm) for the H-3 proton compared to the starting material. H-3 is typically a doublet of doublets (dd) at ~4.2 ppm.

Method B: Tin-Mediated Regioselective Phosphorylation

Objective: Utilizing organotin intermediates to enhance the nucleophilicity of specific hydroxyls (often C3 or vicinal diols). Target Product: 1,2-O-isopropylidene-myo-inositol 3-(diphenyl)phosphate.

Reagents

• Substrate: 1,2-O-isopropylidene-myo-inositol.[2][3][4]

• Tin Reagent: Dibutyltin oxide (Bu

  SnO).

• Electrophile: Diphenyl phosphorochloridate ((PhO)

  P(O)Cl).

• Solvent: Anhydrous Methanol (for stannylene formation) and Toluene/THF (for reaction).

Step-by-Step Protocol

• Stannylene Formation:

  • In a round-bottom flask equipped with a Dean-Stark trap, suspend 1,2-O-isopropylidene-myo-inositol (1.0 eq) and Dibutyltin oxide (1.1 eq) in anhydrous Methanol (20 mL).

  • Reflux for 2-3 hours until the solution becomes clear (indicating formation of the stannylene acetal/complex).

  • Concentrate the solvent in vacuo. Azeotrope with anhydrous Toluene (2 x 10 mL) to remove traces of water/methanol.

• Phosphorylation:

  • Redissolve the stannyl residue in anhydrous Toluene or THF (15 mL).

  • Add Triethylamine (2.0 eq) and cool to 0°C.

  • Add Diphenyl phosphorochloridate (1.1 eq) dropwise.

  • Stir at Room Temperature for 4-12 hours.

• Workup:

  • Quench with water. The tin byproducts can form a gelatinous precipitate.

  • Tip: Add aqueous KF (Potassium Fluoride) solution and stir for 30 minutes to precipitate the tin as insoluble Bu

    SnF . Filter through Celite.

• Purification:

  • Extract filtrate with EtOAc.

  • Purify via flash chromatography (EtOAc/Hexane).

Expert Insight: The stannylene method often favors the 3-position due to the coordination geometry with the adjacent acetonide oxygen, though mixtures with the 6-position are possible.

Data Summary & Troubleshooting

Parameter	Method A (Phosphoramidite)	Method B (Tin-Mediated)
Selectivity (C3:Others)	~4:1 to 8:1 (Temp. dependent)	~3:1 to 6:1
Reaction Time	2-3 Hours	12-24 Hours (including step 1)
Yield	70-85%	60-75%
Purification Difficulty	Low (Silica compatible)	Medium (Tin removal required)
Key Advantage	Mild conditions; P(III) reactivity is high.	Robust; useful for acylations too.

Troubleshooting Guide:

• Low Selectivity: Lower the temperature in Method A to -78°C. In Method B, switch solvent to Benzene or Xylene to alter coordination.

• Hydrolysis of Acetonide: Ensure all reagents are acid-free. The 1,2-acetonide is acid-sensitive. Use basic workup (NaHCO

  ) immediately.

• Incomplete Oxidation (Method A): If

  P NMR shows a peak at ~140 ppm, the P(III) intermediate is unoxidized. Add more mCPBA.

References

• Sculimbrene, B. R., Morgan, A. J., & Miller, S. J. (2003).[5][6] Nonenzymatic peptide-based catalytic asymmetric phosphorylation of inositol derivatives. Chemical Communications, (15), 1781-1785.[7]

• Potter, B. V. L., & Lampe, D. (1995). Chemistry of inositol lipid mediated signal transduction. Angewandte Chemie International Edition in English, 34(18), 1933-1972.

• Billington, D. C. (1989). The Inositol Phosphates: Chemical Synthesis and Biological Significance. VCH Publishers.[8] (Standard Text for Inositol Chemistry).

• Conway, S. J., et al. (2013). Regioselective Opening of myo-Inositol Orthoesters: Mechanism and Synthetic Utility. The Journal of Organic Chemistry, 78(6), 2275–2288.

• Watanabe, Y., et al. (2004). Regioselective phosphorylation of myo-inositol with BINOL-derived phosphoramidites.[9] Organic & Biomolecular Chemistry, 2, 26-28.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The preparation of intermediates for the synthesis of 1D-myo-inositol 1,4,5- and 2,4,5-trisphosphates, 1,4-bisphosphate 5-phosphorothioate, and 4,5-bisphosphate 1-phosphorothioate from 1D-3,6-di-O-benzyl-1,2-O-isopropylidene-myo-inositol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine (with Recent Advances in myo-Inositol Chemistry) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ic.unicamp.br [ic.unicamp.br]
• 5. Publications | The Miller Group [millerlab.yale.edu]
• 6. Asymmetric Catalysis Mediated by Synthetic Peptides, Version 2.0: Expansion of Scope and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nonenzymatic peptide-based catalytic asymmetric phosphorylation of inositol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sci-hub.jp [sci-hub.jp]
• 9. Regioselective phosphorylation of myo-inositol with BINOL-derived phosphoramidites and its application for protozoan lysophosphatidylinositol - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Stereoselective Synthesis of Phosphoinositides Using Mono-Acetone Inositol Intermediates

and Analogs via 1,2-O-Isopropylidene-myo-Inositol

Executive Summary

Phosphoinositides (PIs), particularly Phosphatidylinositol 4,5-bisphosphate [PI(4,5)P

], are master regulators of eukaryotic signal transduction, governing processes from vesicular trafficking to cytoskeletal dynamics. However, isolating pure PIs from biological sources is low-yielding and often results in heterogeneous fatty acid chains. Chemical synthesis remains the gold standard for obtaining isomerically pure PIs for drug discovery and structural biology.

This Application Note details a robust synthetic workflow using Mono-Acetone Inositol (MAI) —specifically 1,2-O-isopropylidene-myo-inositol—as the core chiral scaffold. We provide a validated protocol for the resolution, regioselective protection, and phosphoramidite-based phosphorylation of this intermediate to generate high-purity phosphoinositides.

Strategic Rationale: Why Mono-Acetone Inositol?

The synthesis of phosphoinositides faces two primary bottlenecks: regioselectivity (distinguishing among six hydroxyl groups) and stereochemistry (synthesizing the biologically active D-enantiomer).

The 1,2-O-isopropylidene-myo-inositol (MAI) scaffold offers a distinct tactical advantage:

• Cis-Diol Locking: The isopropylidene group locks the cis-1,2-diol, leaving the 3, 4, 5, and 6 positions available for differentiation.

• Resolution Handle: The racemic MAI can be efficiently resolved into the optically pure D-isomer using chiral auxiliaries (e.g., camphanates), bypassing complex asymmetric catalysis.

• Orthogonality: The acetal is stable to basic conditions (benzylation) but labile to mild acid, allowing for controlled deprotection of the C1 position for eventual lipid attachment.

Pathway Visualization[1]

Figure 1: Retrosynthetic workflow from myo-inositol to PI(4,5)P2.[1] The critical branch point is the resolution of the Mono-Acetone Inositol (MAI).

Detailed Protocol: Synthesis of PI(4,5)Pngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> Precursor[2][3][4]

Phase 1: Scaffold Preparation and Resolution

Objective: Isolate optically pure D-1,2-O-isopropylidene-myo-inositol.

• Ketalization: React myo-inositol with 2,2-dimethoxypropane and p-toluenesulfonic acid (pTsOH) in DMF at 100°C. This yields the kinetic product, 1,2:4,5-di-O-isopropylidene-myo-inositol.

• Selective Hydrolysis: Treat the diketal with acetic acid/water (4:1) at room temperature.

  • Mechanism:[2][3][4][5][6] The 4,5-ketal is less stable than the 1,2-ketal (trans-fused vs. cis-fused).

  • Result: Isolation of racemic (±)-1,2-O-isopropylidene-myo-inositol.

• Optical Resolution (The Camphanate Method):

  • Step A: React the racemic diol with (-)-camphanic chloride in pyridine.

  • Step B: The resulting diastereomers (D- and L-camphanates) exhibit significantly different solubility profiles. Recrystallize from ethanol/hexane to isolate the pure diastereomer.

  • Step C: Saponify the purified ester using methanolic KOH to liberate D-1,2-O-isopropylidene-myo-inositol .

  • QC Check: Measure optical rotation

    . Literature value approx -7.5° (c 1.0, MeOH).

Phase 2: Regioselective Protection (The "Chess Game")

Objective: Protect positions 3 and 6, leaving 4 and 5 open for phosphorylation.

Note: The 3-OH and 6-OH are equatorial, while the 1,2-acetal imposes rigidity.

• Benzylation: Treat D-MAI with benzyl bromide (BnBr) and NaH in DMF.

  • Critical Control: Use stoichiometric control to achieve 3,6-di-O-benzyl protection. However, complete benzylation (3,4,5,6-tetra-O-benzyl) followed by selective deprotection is often more reliable.

  • Alternative Route: Silylation.[7] React with TBDMSCl.[8] The 3-OH and 6-OH react faster than the axial 2-OH (if exposed) or the hindered 4/5 positions in certain conformers.

• Preferred Route (Tetra-benzyl cleavage):

  • Fully benzylating to 3,4,5,6-tetra-O-benzyl-1,2-O-isopropylidene-myo-inositol.

  • Selective Cleavage: Use mild Lewis acids or controlled hydrogenolysis to free the 4,5-hydroxyls. Note: This step is highly substrate-dependent and often requires optimization.

Phase 3: Phosphorylation (Phosphoramidite Chemistry)

Objective: Introduce phosphate groups at positions 4 and 5.

Reagents:

• Phosphitylating Agent: Benzyl N,N-diisopropylphosphoramidite (for benzyl-protected phosphates) or Cyanoethyl phosphoramidite.

• Activator: 1H-Tetrazole (0.45 M in acetonitrile).

• Oxidizer: t-Butyl hydroperoxide (TBHP) or Iodine/Pyridine/Water.

Protocol:

• Coupling: Dissolve the 4,5-diol intermediate in anhydrous DCM. Add the phosphoramidite (3.0 eq) and tetrazole activator. Stir under Argon for 1 hour.

  • QC: Monitor by

    P NMR. Look for the disappearance of the P(III) reagent signal (~149 ppm) and appearance of the phosphite triester (~140 ppm).

• Oxidation: Cool to 0°C. Add TBHP (5.0 M in decane). Stir for 30 mins.

  • Result: Conversion of P(III) to P(V) phosphate triesters.

• Workup: Quench with aqueous bisulfite, extract with DCM, and purify via silica gel chromatography.

Phase 4: Lipid Coupling & Global Deprotection

Objective: Attach the glycerol backbone and remove protecting groups.

• Acetal Hydrolysis: Treat the phosphorylated intermediate with 80% acetic acid or trifluoroacetic acid (TFA) in DCM to remove the 1,2-isopropylidene group. This exposes the 1,2-diol.

• Regioselective Lipid Coupling:

  • The 1-OH is generally more reactive than the axial 2-OH.

  • Coupling with a Phosphoramidite of Diacylglycerol (DAG) activates the 1-position.

• Global Deprotection:

  • Hydrogenolysis: Pd/C, H

    (1 atm) in MeOH/H O. This removes the benzyl groups on the inositol ring and the benzyl groups on the phosphates simultaneously.

  • Caution: Ensure the lipid fatty acid chains (e.g., arachidonic acid) are not reduced. If unsaturated lipids are used, hydrogenolysis cannot be used; instead, use cyanoethyl/fluorenyl phosphate protection and chemical deprotection.

Data Summary & Troubleshooting

Key Process Parameters

Step	Reagent/Condition	Critical Parameter	Typical Yield
Ketalization	2,2-DMP, pTsOH	Temperature (100°C) favors kinetic product	85-90%
Resolution	(-)-Camphanic chloride	Crystallization solvent ratio	40% (from racemate)
Phosphorylation	Phosphoramidite/Tetrazole	Anhydrous conditions (<50 ppm H O)	>95%
Oxidation	TBHP or I /H O	Temperature control (0°C to RT)	>98%

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Phosphorylation Yield	Water contamination	Dry reagents over 3Å molecular sieves; use fresh activator.
P(III) to P(V) Failure	Old oxidizer	Test peroxide activity using starch-iodide paper before use.
Acyl Migration (Lipid Step)	Basic conditions	Maintain pH < 7.5 during lipid coupling; avoid strong bases.
Incomplete Deprotection	Catalyst poisoning	Use "Pd Black" or increase catalyst loading; wash product to remove sulfur/amines.

References

• Synthesis of Chiral Inositol Derivatives: Aneja, R., & Parra, A. (1994). Facile optical resolution of DL-1,4,5,6-tetra-O-benzyl-myo-inositol: key synthons for the phosphoinositides.[9] Tetrahedron Letters, 35(4), 525-526.[9] Link

• Phosphoramidite Chemistry Standards: Twist Bioscience. (n.d.). A Simple Guide to Phosphoramidite Chemistry. Link

• General Phosphoinositide Synthesis: Lindh, I., & Stawinski, J. (1989). Synthesis and applications of phosphatidylinositols and their analogues. Journal of Chemical Sciences. Link

• Biological Context of PIs: Di Paolo, G., & De Camilli, P. (2006). Phosphoinositides in cell regulation and membrane dynamics. Nature. Link

• Regioselective Protection: Sureshan, K. M., et al. (2011). Regioselective Protection and Deprotection of Inositol Hydroxyl Groups. Chemical Reviews. Link

Sources

• 1. Understanding phosphoinositides: rare, dynamic, and essential membrane phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphoramidite Chemistry: The Engine Behind Oligonucleotide Innovation - Aragen Life Sciences [aragen.com]
• 3. myo-Inositol - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phosphoinositides: Tiny Lipids With Giant Impact on Cell Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphoramidite Chemistry [eurofinsgenomics.com]
• 6. air.unimi.it [air.unimi.it]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ias.ac.in [ias.ac.in]
• 9. Facile optical resolution of DL-1,4,5,6-tetra-O-benzyl-myo-inositol : key synthons for the phosphoinositides [pascal-francis.inist.fr]

Technical Notes & Optimization

minimizing formation of orthoformate byproducts in inositol protection

The following technical guide addresses the specific challenge of minimizing unwanted orthoformate formation during the protection of myo-inositol. This is a common "dead-end" pitfall in carbohydrate chemistry where the thermodynamic stability of the 1,3,5-orthoformate adamantane cage competes with desired ketalization (e.g., acetonide formation).

Topic: Minimizing Formation of Orthoformate Byproducts

Status: Operational | Tier: Level 3 (Senior Scientist Support)

Executive Summary & Diagnostic

The Core Problem: When protecting myo-inositol (specifically attempting to synthesize acetonides/ketals like 1,2:4,5-di-O-isopropylidene-myo-inositol ), researchers often encounter a rigid, high-melting, insoluble byproduct. This is frequently the 1,3,5-orthoformate (an adamantane-like cage structure).

Why it happens: The 1,3,5-cis-triol arrangement on myo-inositol is geometrically perfect for bridging. If Trimethyl Orthoformate (TMOF) or Triethyl Orthoformate (TEOF) is used as a water scavenger (a standard practice in other organic synthesis), it acts as a reagent, locking the inositol into the thermodynamically stable orthoester "trap," preventing the formation of the desired ketals.

Diagnostic Checklist:

Observation	Diagnosis
Solubility	Product is highly insoluble in ether/acetone; requires DMSO/DMF.
1H NMR	Distinct singlet (methine proton) at δ ~5.50 ppm . Lack of gem-dimethyl signals (if TEOF was used).
Reactivity	Resistant to mild base; requires acid hydrolysis to open.

| Melting Point | Unusually high (>300°C for free orthoformate). |

Mechanism: The "Adamantane Trap"

To minimize the byproduct, you must understand the competition between Ketalization (Kinetic/Thermodynamic equilibrium of diols) and Orthoesterification (Thermodynamic sink of triols).

The Pathway Conflict:

• Desired Pathway (Acetonide): Reaction with 2,2-dimethoxypropane (DMP) or acetone protects cis-1,2 and trans-4,5 diols.

• Byproduct Pathway (Orthoformate): Reaction with orthoformate (TMOF/TEOF) bridges the cis-1,3,5 triol system. This cage is chemically robust and halts further functionalization.

Figure 1: Reaction divergence. The use of orthoformates as scavengers creates a competitive "sink" (Red) that sequesters the starting material away from the desired acetonide pathway (Green).

Troubleshooting & FAQs

Q1: I used TMOF to dry my reaction solvent, and now my yield is <10%. Why?

A: TMOF is not inert in inositol chemistry. In the presence of an acid catalyst (e.g., p-TsOH), TMOF reacts rapidly with the 1,3,5-hydroxyls of myo-inositol to form the orthoformate. Fix: Never use orthoformates as drying agents for inositol ketalization. Use molecular sieves (4Å) or azeotropic distillation with toluene/benzene prior to reaction.

Q2: Can I convert the orthoformate byproduct back to inositol?

A: Yes. The orthoformate is acid-labile (though more stable than acetonides). Protocol: Reflux in aqueous acetic acid (80%) or treat with TFA/Water (9:1) for 30 minutes. This will strip all protecting groups, returning you to myo-inositol so you can restart.

Q3: I see "mixed" products. What are they?

A: If you use DMP but the reaction is wet, hydrolysis can occur. However, if you see a mixture of acetonide and orthoformate, check your reagents. Some commercial "dry" acetone or DMP grades are stabilized with trace bases or contain contaminants. Tip: Always use freshly distilled DMP and anhydrous solvents.

Optimized Protocol: Orthoformate-Free Acetonide Synthesis

Objective: Synthesis of 1,2:4,5-di-O-isopropylidene-myo-inositol without orthoformate contamination.

Reagents:

• myo-Inositol (dried in vacuo at 100°C for 4h)

• 2,2-Dimethoxypropane (DMP) (Reagent & Solvent)

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Solvent: DMSO (Anhydrous) – Crucial for solubility.

Step-by-Step Workflow:

• Pre-Drying (Critical):

  • Place myo-inositol (10 g) in a flask.

  • Add dry toluene (50 mL) and rotary evaporate to remove azeotropic water. Repeat 2x.

  • Do NOT add TMOF.

• Reaction Setup:

  • Dissolve dried inositol in anhydrous DMSO (40 mL). Heating to 60-80°C may be required for dissolution.

  • Cool to room temperature.[1]

  • Add 2,2-Dimethoxypropane (DMP) (30 mL, excess).

  • Add p-TsOH (catalytic, ~200 mg).

• Kinetic Heating:

  • Heat to 100°C for 30–60 minutes.

  • Note: The reaction generates methanol.[2] The high temperature drives the equilibrium toward the thermodynamically favored 1,2:4,5-diacetonide while distilling off methanol/DMP.

• Quenching:

  • Cool to room temperature.[1]

  • Add Triethylamine (Et3N) to neutralize the acid (pH > 7). Acidic workup will hydrolyze the kinetic acetonide.

• Purification:

  • Concentrate DMSO in vacuo (high vacuum required).

  • The residue is usually the 1,2:4,5-diacetonide.

  • Recrystallize from Ethanol/Ether.

Quantitative Comparison of Scavengers:

Scavenger Used	Main Product	Yield of Diacetonide	Byproduct Risk
TMOF	1,3,5-Orthoformate	< 5%	Critical (Trap)
TEOF	1,3,5-Orthoformate	< 5%	Critical (Trap)
Mol. Sieves	1,2:4,5-Diacetonide	65-80%	Low

| DMP (Excess) | 1,2:4,5-Diacetonide | 70-85% | Low (Self-scavenging) |

References

• Gigg, J., Gigg, R., Payne, S., & Conant, R. (1987). The allyl group for protection in carbohydrate chemistry. Part 20. Rhodiodiesters of myo-inositol. Journal of the Chemical Society, Perkin Transactions 1, 1757-1762.

• Billington, D. C. (1989). Recent developments in the synthesis of myo-inositol phosphates. Chemical Society Reviews, 18(1), 83-122.

• Potter, B. V., & Lampe, D. (1995). Chemistry of inositol lipid signal transduction. Angewandte Chemie International Edition in English, 34(18), 1933-1972.

• Sarmah, M. P., & Shashidhar, M. S. (2003).[3] Sulfonate protecting groups.[3] Improved synthesis of scyllo-inositol and its orthoformate from myo-inositol.[3] Carbohydrate Research, 338(9), 999-1001.[3]

Sources

• 1. The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine (with Recent Advances in myo-Inositol Chemistry) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sulfonate protecting groups. Improved synthesis of scyllo-inositol and its orthoformate from myo-inositol - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR Chemical Shift Guide: 1,2-O-Isopropylidene-myo-inositol

The following guide details the 1H NMR chemical shifts of 1,2-O-isopropylidene-myo-inositol , a critical chiral intermediate in inositol phosphate synthesis. This document is structured to provide direct experimental data, comparative analysis, and actionable protocols for researchers.

Executive Summary & Structural Context

1,2-O-isopropylidene-myo-inositol (often referred to as the mono-acetonide) is the kinetic product of the reaction between myo-inositol and 2,2-dimethoxypropane. It serves as a pivotal "desymmetrized" building block. Unlike the parent myo-inositol, which possesses a plane of symmetry (meso compound), the 1,2-protected derivative retains the meso character only if the substitution is perfectly symmetric, but in practice, it renders the chemically equivalent H1/H3 and H4/6 pairs distinguishable in subsequent desymmetrization steps (e.g., chiral resolution).

For the analyst, the primary challenge is distinguishing the mono-acetonide from the thermodynamic di-acetonides (1,2:4,5- and 1,2:5,6- isomers) and unreacted starting material.

Structural Visualization

The following diagram illustrates the numbering and the acetal protection site which induces the characteristic chemical shift changes.

Figure 1: Reaction pathway and diagnostic NMR features for 1,2-O-isopropylidene-myo-inositol.

Comparative Chemical Shift Data

The following data compares the target molecule with its parent compound. All values are reported in Deuterium Oxide (D₂O) , the standard solvent for these polar polyols.

Table 1: 1H NMR Chemical Shifts (D₂O, 400 MHz)

Proton Assignment	myo-Inositol (Parent) [1]	1,2-O-isopropylidene-myo-inositol [2,3]	Shift Change (Δδ)	Multiplicity & Coupling (Target)
H-2 (Equatorial)	4.06 ppm	4.47 ppm	+0.41	Apparent triplet, J ≈ 4.4 Hz
H-1 (Axial)	3.54 ppm	4.05 ppm	+0.51	dd, J ≈ 4.8, 7.7 Hz
H-3 (Axial)	3.54 ppm	3.83 ppm	+0.29	dd, J ≈ 4.0, 9.9 Hz
H-4 / H-6	3.62 ppm	3.54 - 3.63 ppm	~0.00	Multiplet
H-5 (Axial)	3.28 ppm	3.24 ppm	-0.04	Apparent triplet, J ≈ 9.9 Hz
Acetonide Me-a	N/A	1.52 ppm	N/A	Singlet (3H)
Acetonide Me-b	N/A	1.38 ppm	N/A	Singlet (3H)

Technical Analysis of Shifts

• The H-2 Deshielding: The proton at C2 (the only equatorial proton in the myo configuration) typically resonates most downfield. Upon formation of the 1,2-acetal, the rigidification and proximity to the acetal oxygens cause a significant downfield shift (~0.4 ppm) to 4.47 ppm .

• Symmetry Break: In myo-inositol, H1 and H3 are equivalent (3.54 ppm). In the 1,2-protected derivative, H1 is part of the acetal ring, while H3 is adjacent to it but free. This splits their signals significantly (4.05 ppm vs 3.83 ppm).

• The H-5 Anchor: H-5 is the most remote proton from the protection site. Its chemical shift (3.24 ppm) remains virtually unchanged from the parent (3.28 ppm) and retains its characteristic large axial-axial coupling (triplet, J ~ 9-10 Hz), serving as an excellent internal reference point.

• Methyl Diastereotopicity: The isopropylidene methyl groups are diastereotopic due to the chirality of the inositol backbone (even though the molecule itself may be meso, the local environment is chiral). They appear as two distinct singlets at 1.52 and 1.38 ppm .[1]

Experimental Protocol: Synthesis & Characterization

To ensure reproducible data, follow this standardized workflow for sample preparation and validation.

A. Synthesis (Kinetic Control)

• Reagents: myo-Inositol (1 eq), 2,2-dimethoxypropane (2.5 eq), p-TsOH (cat.), DMSO (anhydrous).

• Conditions: Heat to 110°C to dissolve, then stir at Room Temperature.

• Critical Step: The reaction is kinetic. Extended time or heat favors the thermodynamic di-acetonides. Quench with triethylamine/ethanol once the mono-product forms (monitor by TLC).

B. NMR Sample Preparation

The high polarity of inositols requires careful handling to avoid water suppression artifacts masking the H2/H1 signals.

• Lyophilization: Dissolve 5-10 mg of the crude/purified solid in D₂O. Freeze and lyophilize to remove exchangeable protons and trace H₂O.

• Reconstitution: Redissolve the dry solid in 0.6 mL 99.9% D₂O .

• Acquisition:

  • Pulse Program: Standard 1D proton (zg30 or equivalent).

  • Scans: 16-64 scans are usually sufficient.

  • Delay (D1): Set to ≥ 2.0 seconds to allow relaxation of the rigid ring protons.

  • Reference: Calibrate to the residual HDO peak (4.79 ppm) or internal DSS (0.00 ppm).

C. Troubleshooting & Validation

Use this logic flow to confirm identity against common impurities.

Figure 2: Validation logic for distinguishing mono-acetonide from starting material and byproducts.

References

• ResearchGate. Rhizopine Synthesis – Potential Mediators for Nitrogen Fixation in Legume Plants. (Compound 25).[1][2][3] Available at: [Link]

• University of Saskatchewan. Mechanistic, Inhibitory, and Mutagenic Studies of Inositol Dehydrogenase from Bacillus subtilis. (Thesis, p. 80). Available at: [Link]

• ResearchGate. Chemoselective alcoholysis/acetolysis of trans-ketals over cis-ketals. Available at: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Phosphatidylinositol 4,5-bisphosphate optical uncaging potentiates exocytosis | eLife [elifesciences.org]
• 3. collectionscanada.gc.ca [collectionscanada.gc.ca]

Comparative Analysis: NMR-Based Structural Assignment of 1,2- vs. 1,3-Isopropylidene Isomers

Executive Summary

In carbohydrate and polyol chemistry, the protection of vicinal (1,2) or separated (1,3) diols as isopropylidene acetals (acetonides) is a fundamental transformation. When applying this protection to triols like glycerol, a mixture of 1,2-isopropylidene (dioxolane) and 1,3-isopropylidene (dioxane) isomers is thermodynamically possible.

For researchers and drug development professionals, distinguishing these isomers is critical for structural validation. While Mass Spectrometry (MS) often fails to differentiate these regioisomers due to identical molecular weights and similar fragmentation, Nuclear Magnetic Resonance (NMR) provides definitive structural evidence.

The Bottom Line:

• 13C NMR is the most robust method: The quaternary acetal carbon resonance is diagnostically distinct. The 1,2-dioxolane carbon resonates downfield (~109 ppm), while the 1,3-dioxane carbon resonates upfield (~98 ppm).

• 1H NMR is supportive but variable: The gem-dimethyl signals often appear as two distinct singlets for the 1,2-isomer (due to chirality) and a single or broadened signal for the 1,3-isomer (due to rapid ring flipping), but this is conformation-dependent.

Scientific Context & Mechanism[1][2]

The Reaction Pathway

The acid-catalyzed reaction of glycerol with acetone is thermodynamically controlled. Contrary to the general rule that 6-membered rings are more stable, the 1,2-isomer (Solketal) is the major product (~95-98%) compared to the 1,3-isomer (m-dioxane) .

Why? In the 1,3-dioxane chair conformation, one of the gem-dimethyl groups is forced into an axial position. This creates significant 1,3-diaxial steric repulsion with the protons at C5, destabilizing the ring relative to the 5-membered dioxolane, which—despite higher angle strain—avoids this severe steric clash.

Visualization: Reaction & Isomerization

The following diagram illustrates the competitive formation and the thermodynamic equilibrium favoring the 1,2-isomer.

Figure 1: Acid-catalyzed acetonation of glycerol.[1][2][3] The 1,2-dioxolane is favored thermodynamically due to the destabilizing axial methyl group in the 1,3-dioxane.

Comparative Analysis: NMR Methodologies

Method A: 13C NMR (The Gold Standard)

This is the primary method for assignment. The chemical shift of the quaternary ketal carbon (

) is highly sensitive to ring size.

• 1,2-Dioxolane (5-membered): The quaternary carbon is deshielded, appearing at 108–110 ppm .

• 1,3-Dioxane (6-membered): The quaternary carbon is shielded, appearing at 98–100 ppm .

This ~10 ppm difference is consistent across various derivatives (glycerol, nucleosides, sugars) and is reliable even in crude mixtures.

Method B: 1H NMR (Supportive)

Proton NMR focuses on the gem-dimethyl groups.

• 1,2-Dioxolane: The C2 carbon is prochiral, but the molecule itself is chiral (due to C4). This makes the two methyl groups diastereotopic . They are magnetically non-equivalent and typically appear as two distinct singlets (

  ppm).

• 1,3-Dioxane: If the ring undergoes rapid chair-chair interconversion (flipping) at room temperature, the axial and equatorial methyls average out, often resulting in a single singlet . However, if the ring is locked or flipping is slow, two signals may be seen, making this method less definitive than 13C.

Data Summary Table

Feature	1,2-Isopropylidene (Solketal)	1,3-Isopropylidene (m-Dioxane)
Ring Size	5-Membered	6-Membered
Thermodynamic Stability	High (Major Product)	Low (Minor Product)
13C NMR: Quaternary C	108.0 – 110.0 ppm	98.0 – 100.0 ppm
13C NMR: Methyls	~25.0 & ~27.0 ppm (Distinct)	~19.0 & ~30.0 ppm (Distinct if locked)
1H NMR: Methyls	Two Singlets (Diastereotopic)	One Singlet (often) or Two (if rigid)

Experimental Protocols

Synthesis of Isomer Mixture (For Reference Standard)

To validate the NMR method in your own lab, it is best to synthesize the mixture.

Reagents:

• Glycerol (10 mmol)

• Acetone (excess, solvent/reactant)

• p-Toluenesulfonic acid (pTSA, 0.1 mmol)

Procedure:

• Setup: Dissolve glycerol in acetone in a round-bottom flask. Add pTSA.[4]

• Reaction: Stir at room temperature for 4-6 hours. (Note: To enrich the 1,3-isomer for detection, run at lower temperatures or shorter times, though 1,2 will always dominate).

• Quench: Neutralize with solid

  . Filter off the solids.[4]

• Isolation: Concentrate the filtrate under reduced pressure. The resulting oil is predominantly Solketal (1,2) with trace 1,3-isomer.

• NMR Prep: Dissolve ~20 mg of the oil in

  .

Analytical Workflow (Decision Tree)

Figure 2: Step-by-step logic for structural assignment using NMR.

Advanced Validation: 2D NMR (HMBC)

If 1D experiments are ambiguous due to complex overlapping signals (common in larger sugar molecules), HMBC (Heteronuclear Multiple Bond Correlation) is the tie-breaker.

• Strategy: Correlate the gem-dimethyl protons to the adjacent ring carbons.

• 1,2-Isomer: Methyl protons will show correlations to the quaternary carbon and the methine (CH) at the chiral center (C2 of the glycerol backbone).

• 1,3-Isomer: Methyl protons will correlate to the quaternary carbon and two methylene (CH2) groups (C1 and C3 of the glycerol backbone), but usually not a methine directly.

References

• Silva, G. P., et al. (2012). Reactivity of glycerol/acetone ketal (solketal) and glycerol/formaldehyde acetals toward acid-catalyzed hydrolysis. (Discusses thermodynamic stability and isomer distribution). Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shifts. (General reference for acetal shifts). Retrieved from [Link]

• National Institutes of Health (NIH). (2016). Synthesis of the Fatty Esters of Solketal and Glycerol-Formal.[4] (Experimental protocols for solketal synthesis). Retrieved from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. che.hw.ac.uk [che.hw.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Synthesis of the Fatty Esters of Solketal and Glycerol-Formal: Biobased Specialty Chemicals - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Guide: HPLC Separation of Inositol Diastereomers and Enantiomers

Executive Summary

The analysis of inositol stereoisomers presents a unique chromatographic challenge due to their high polarity, lack of chromophores, and subtle stereochemical differences. While myo-inositol is the most abundant biological isomer, the therapeutic relevance of D-chiro-inositol (DCI) in polycystic ovary syndrome (PCOS) and insulin signaling has necessitated precise separation methods.

This guide distinguishes between two fundamental analytical tasks:

• Diastereomeric Separation: Resolving myo-inositol from scyllo-, chiro-, and allo-inositol.

• Enantiomeric Separation: Resolving D-chiro-inositol from L-chiro-inositol .

Critical Insight: Standard achiral columns (HILIC, Amine, Ion Exchange) can separate diastereomers (e.g., myo vs. chiro) but cannot distinguish D-chiro from L-chiro. True enantiomeric profiling requires Chiral Stationary Phases (CSPs) or derivatization.[1]

Part 1: The Stereochemical Challenge

Inositol (cyclohexane-1,2,3,4,5,6-hexol) exists as nine stereoisomers.

• Meso-compounds (Optically Inactive): myo-, scyllo-, muco-, neo-, cis-, epi-, and allo-inositol.[2]

• Enantiomeric Pair (Optically Active): D-chiro-inositol and L-chiro-inositol .[2][3]

Most "D-chiro-inositol" assays performed on standard HILIC or Sugar columns actually quantify "total chiro-inositol." In biological samples where L-chiro is negligible, this is acceptable. However, for pharmaceutical purity or specific metabolic tracking, enantioselective methods are required.

Decision Matrix: Method Selection

The following workflow illustrates the logical path for selecting the appropriate column and detection mode.

Figure 1: Decision matrix for selecting HPLC modes based on stereochemical requirements.

Part 2: Separation of Diastereomers (Myo, Scyllo, Chiro)

For 95% of applications (food, supplements, plasma), the goal is to separate myo-inositol from scyllo- and chiro-inositol.

Option A: Hydrophilic Interaction Chromatography (HILIC)

Current Gold Standard. HILIC uses a polar stationary phase with a high-organic mobile phase. Water acts as the strong solvent.

• Mechanism: Partitioning of analytes into a water-enriched layer on the stationary phase surface.

• Recommended Column: Amide-bonded silica (e.g., Waters BEH Amide, Tosoh Amide-80). Amide phases are superior to bare silica or amino phases due to better stability and peak shape for carbohydrates.

• Advantages: MS-compatible (volatile buffers), high resolution, rapid equilibration.

• Disadvantages: Requires sample dilution in organic solvent (ACN) to prevent peak distortion.

Option B: Ligand Exchange Chromatography (IEC)

Traditional QC Standard. Uses sulfonated cross-linked styrene-divinylbenzene copolymers loaded with metal counter-ions (Ca²⁺, Pb²⁺, Zn²⁺).

• Mechanism: Ligand exchange (interaction between hydroxyl groups and metal ion) + Size exclusion.

• Recommended Column: Shodex SUGAR SZ5532 (Zn form) or Aminex HPX-87C (Ca form).

• Advantages: Uses 100% water as mobile phase (cheap, simple), robust for sugar alcohols.

• Disadvantages: Incompatible with MS (non-volatile metal bleed), requires high temperature (60–85°C), low pressure limits.

Comparative Performance Data

Feature	HILIC (Amide)	Ligand Exchange (Zn/Ca/Pb)	Amino (NH2) Silica
Separation Mechanism	Partitioning / H-Bonding	Ligand Exchange / Size Exclusion	H-Bonding / Ion Exchange
Resolution (Myo/Chiro)	High (Rs > 2.0)	Moderate (Rs ~ 1.5)	Low to Moderate
Mobile Phase	ACN/Water/Buffer (Gradient)	100% Water (Isocratic)	ACN/Water
Detection Compatibility	MS, ELSD, CAD, RID	RID, PAD (with post-column base)	RID, ELSD
Column Lifetime	Excellent (Amide)	Long (if pH controlled)	Poor (Hydrolysis of NH2)
Sample Prep	Dilute in ACN	Dissolve in Water	Dilute in ACN

Part 3: Separation of Enantiomers (D-chiro vs. L-chiro)

Standard columns (Part 2) yield a single "chiro-inositol" peak. To distinguish D- from L-, you must create a chiral environment.

The Solution: Polysaccharide-Based Chiral Stationary Phases (CSPs)

Immobilized amylose or cellulose derivatives (e.g., Chiralpak IA, IC, IE) are required.

• Direct Analysis: Difficult due to lack of chromophores. Requires RID or ELSD with a chiral column, often using polar organic modes (Acetonitrile/Methanol).

• Derivatization (Recommended): Converting inositols to benzoates or acetates adds a UV-absorbing chromophore and increases interaction with the chiral selector.

  • Protocol: React sample with benzoyl chloride/pyridine.

  • Analysis: Analyze on Chiralpak AD-H or similar using Normal Phase (Hexane/IPA).

  • Benefit: Allows UV detection (254 nm) and massive increase in enantioselectivity.

Part 4: Detection Technologies

Since inositols lack UV activity (unless derivatized), detection is a primary constraint.

• Refractive Index (RID):

  • Pros: Universal, robust, cheap.

  • Cons: Isocratic only (no gradients), temperature sensitive, low sensitivity (LOD ~10-50 ppm).

• Evaporative Light Scattering (ELSD) / Charged Aerosol (CAD):

  • Pros: Gradient compatible (essential for HILIC), better sensitivity than RID.

  • Cons: Non-linear response (requires log-log calibration), destructive.

• Mass Spectrometry (MS/MS):

  • Pros: Highest sensitivity (LOD < 0.1 ppm), definitive ID.

  • Cons: Expensive, requires volatile mobile phases (HILIC).

  • Note: Inositols ionize poorly in ESI positive mode; ESI Negative mode is preferred (often as [M-H]⁻ or [M+Cl]⁻ adducts).

Part 5: Validated Experimental Protocols

Protocol A: HILIC-MS/MS for Diastereomer Profiling

Best for: Biological fluids (plasma, urine) and complex supplements.

• Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 95:5 Acetonitrile:Water + 10 mM Ammonium Formate, pH 9.0 (High pH improves peak shape).

• Mobile Phase B: 50:50 Acetonitrile:Water + 10 mM Ammonium Formate, pH 9.0.

• Gradient:

  • 0 min: 100% A

  • 10 min: 60% A

  • 12 min: 60% A

  • 13 min: 100% A (Re-equilibrate for 5 mins).

• Flow Rate: 0.4 mL/min.

• Temp: 35°C.

• Detection: ESI(-) MS/MS. MRM transition m/z 179 > 87 (Inositol precursor -> fragment).

• Expected Elution: chiro-inositol (earlier) -> myo-inositol (later).

Protocol B: Ligand Exchange-RID for Bulk Purity

Best for: Raw material QC, food analysis.

• Column: Shodex SUGAR SZ5532 (6.0 x 150 mm).

• Mobile Phase: 100% Deionized Water (degassed).

• Flow Rate: 1.0 mL/min.

• Temperature: 60°C (Critical for resolution and lowering backpressure).

• Detection: RID (Cell temperature 40°C).

• Sample Prep: Dissolve 10 mg sample in 1 mL water, filter (0.22 µm).

• Note: This column separates myo-inositol and chiro-inositol (total) effectively but requires strict temperature control.

References

• Waters Corporation. Analysis of Free Inositol Stereoisomers in Dietary Supplements by Hydrophilic Liquid Chromatography using the Arc™ Premier System and ACQUITY™ QDa™ II Mass Detector. Application Note. Link

• Shodex / Resonac. Separation of myo-Inositol and D-chiro-Inositol (SZ5532). Application Data Sheet. Link

• BenchChem. Enhancing the resolution of Ononitol (D-chiro-inositol) from other inositol isomers by HPLC. Protocol Guide.[4] Link

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® IC.Link

• Ahn, S., et al. Development Rapid Analytical Methods for Inositol as a Trace Component by HPLC and LC-MS/MS in Infant Formula. Food Sci. Anim.[5] Resour. 2019. Link

Sources

• 1. csfarmacie.cz [csfarmacie.cz]
• 2. Development Rapid Analytical Methods for Inositol as a Trace Component by HPLC and LC-MS/MS in Infant Formula - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. shodexhplc.com [shodexhplc.com]

A Head-to-Head Comparison: Cyclohexylidene vs. Isopropylidene Protecting Groups in Inositol Chemistry

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of synthetic chemistry, particularly in the synthesis of complex molecules like inositol phosphates and their analogs, the judicious selection of protecting groups is paramount. The polyhydroxylated nature of inositols presents a significant challenge, demanding a strategic approach to mask certain hydroxyl groups while leaving others available for regioselective modification. Among the most frequently employed protecting groups for vicinal diols are ketals, with cyclohexylidene and isopropylidene (acetonide) groups being two of the most common choices.

This guide provides an in-depth, data-driven comparison of the reactivity and utility of cyclohexylidene and isopropylidene protecting groups in the context of inositol chemistry. By examining their relative stability, ease of formation, and conditions for cleavage, this document aims to equip researchers with the critical insights needed to make informed decisions in their synthetic strategies.

At a Glance: Key Performance Differences

The choice between a cyclohexylidene and an isopropylidene protecting group often hinges on the desired stability of the ketal. The inherent chemical properties of cyclohexanone and acetone, the precursors to these protecting groups, dictate the reactivity of the resulting ketals.

Property	Cyclohexylidene Ketal	Isopropylidene Ketal (Acetonide)	Key Considerations
Relative Stability	Generally more stable to acidic hydrolysis.	More labile and susceptible to acidic cleavage.	Cyclohexylidene ketals are preferred when subsequent reaction steps require acidic conditions that might prematurely cleave an isopropylidene group.
Hydrolysis Rate	Ketals derived from cyclohexanone hydrolyze approximately seven times slower than those from acetone.	Hydrolyzes more rapidly under acidic conditions.	The faster hydrolysis of isopropylidene ketals can be advantageous for rapid deprotection when desired.
Selective Deprotection	Less commonly employed for selective deprotection between two cyclohexylidene groups.	In di-protected inositols, selective deprotection between different isopropylidene groups is well-established. For instance, in 1,2:4,5-di-O-isopropylidene-myo-inositol, the trans-4,5-ketal is more labile than the cis-1,2-ketal.[1][2]	The differential reactivity of isopropylidene groups allows for more intricate synthetic manipulations.
Synthesis	Typically formed by the acid-catalyzed reaction of inositol with cyclohexanone or a cyclohexanone equivalent.	Commonly synthesized using acetone, 2,2-dimethoxypropane, or acetone dimethyl ketal in the presence of an acid catalyst.[3][4]	Both are generally straightforward to install, though reaction conditions may need optimization for yield and regioselectivity.

The Chemical Rationale: Understanding Reactivity

The difference in stability between cyclohexylidene and isopropylidene ketals can be attributed to both steric and electronic effects that influence the stability of the carbocation intermediate formed during acid-catalyzed hydrolysis.

The mechanism of acid-catalyzed ketal hydrolysis proceeds via protonation of one of the ketal oxygens, followed by the formation of a resonance-stabilized oxocarbenium ion. The stability of this intermediate is the rate-determining step.

Mechanism of Acid-Catalyzed Ketal Hydrolysis

The cyclohexyl ring of a cyclohexylidene ketal is conformationally more flexible than the two methyl groups of an isopropylidene ketal. This can lead to subtle differences in steric strain in the ground state and the transition state leading to the oxocarbenium ion. Furthermore, the electronic effects of the alkyl substituents influence the stability of the carbocation. While both are electron-donating, the specific nature of the cyclohexyl versus isopropyl groups can lead to the observed differences in hydrolysis rates.

Experimental Protocols: A Comparative Approach

To provide a practical comparison, this section outlines representative experimental protocols for the synthesis and deprotection of both dicyclohexylidene- and diisopropylidene-protected myo-inositol.

Synthesis of Protected Inositols

Synthetic Routes to Protected Inositols

Protocol 1: Synthesis of (±)-1,2:5,6-Di-O-cyclohexylidene-myo-inositol

This protocol is adapted from established procedures for the acid-catalyzed ketalization of myo-inositol.[5][6]

• Materials:

  • myo-Inositol

  • Cyclohexanone

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

  • N,N-Dimethylformamide (DMF)

  • Toluene

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Solvents for chromatography (e.g., hexane, ethyl acetate)

• Procedure:

  • To a suspension of myo-inositol in DMF, add cyclohexanone and a catalytic amount of p-toluenesulfonic acid monohydrate.

  • Attach a Dean-Stark apparatus filled with toluene and heat the mixture to reflux.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Cool the reaction mixture to room temperature and quench with saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to afford (±)-1,2:5,6-di-O-cyclohexylidene-myo-inositol.

Protocol 2: Synthesis of (±)-1,2:4,5-Di-O-isopropylidene-myo-inositol

This protocol utilizes 2,2-dimethoxypropane as the acetone source, which also acts as a water scavenger.[3][4]

• Materials:

  • myo-Inositol

  • 2,2-Dimethoxypropane

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

  • N,N-Dimethylformamide (DMF)

  • Triethylamine

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Solvents for chromatography (e.g., hexane, ethyl acetate)

• Procedure:

  • To a suspension of myo-inositol in DMF, add 2,2-dimethoxypropane and a catalytic amount of p-toluenesulfonic acid monohydrate.

  • Stir the mixture at room temperature or with gentle heating.

  • Monitor the reaction by TLC until completion.

  • Quench the reaction by adding triethylamine.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

  • Purify the resulting solid by recrystallization or flash column chromatography to yield (±)-1,2:4,5-di-O-isopropylidene-myo-inositol.

Deprotection of Ketal-Protected Inositols

Deprotection Pathways for Inositol Ketals

Protocol 3: Complete Hydrolysis of (±)-1,2:5,6-Di-O-cyclohexylidene-myo-inositol

This protocol describes the complete removal of both cyclohexylidene groups under acidic conditions.[7]

• Materials:

  • (±)-1,2:5,6-Di-O-cyclohexylidene-myo-inositol

  • 80% Aqueous acetic acid

• Procedure:

  • Dissolve the protected inositol in 80% aqueous acetic acid.

  • Heat the solution at 80-100 °C.

  • Monitor the reaction by TLC for the disappearance of the starting material and the appearance of the more polar myo-inositol.

  • Upon completion, cool the reaction mixture and concentrate under reduced pressure to remove the acetic acid and water.

  • The resulting crude myo-inositol can be further purified if necessary.

Protocol 4: Selective Hydrolysis of the trans-4,5-Isopropylidene Group from (±)-1,2:4,5-Di-O-isopropylidene-myo-inositol

This protocol demonstrates the selective cleavage of the more labile trans-ketal, a key feature of the diisopropylidene protecting group strategy.[1]

• Materials:

  • (±)-1,2:4,5-Di-O-isopropylidene-myo-inositol

  • Amberlite-120 (H⁺) resin

  • Chloroform (CHCl₃)

  • Methanol (MeOH)

• Procedure:

  • Dissolve the di-protected inositol in a mixture of chloroform and methanol.

  • Add Amberlite-120 (H⁺) resin to the solution.

  • Stir the mixture at room temperature for 24-48 hours.

  • Monitor the reaction by TLC to follow the conversion to the mono-protected product.

  • Once the reaction is complete, filter off the resin and wash it with methanol.

  • Combine the filtrate and washings and concentrate under reduced pressure.

  • The resulting (±)-1,2-O-isopropylidene-myo-inositol can be purified by chromatography.

Conclusion and Future Perspectives

The choice between cyclohexylidene and isopropylidene protecting groups for inositols is a nuanced decision that depends on the specific requirements of the synthetic route. Cyclohexylidene ketals offer enhanced stability, making them suitable for multi-step syntheses involving acidic conditions. In contrast, isopropylidene ketals, while more labile, provide the valuable opportunity for selective deprotection, enabling more complex and regioselective manipulations of the inositol core.

The experimental protocols provided in this guide offer a starting point for the synthesis and deprotection of these key intermediates. Researchers are encouraged to optimize these conditions based on their specific substrates and desired outcomes. As the field of inositol chemistry continues to evolve, the development of new protecting group strategies and a deeper quantitative understanding of their reactivity will undoubtedly lead to more efficient and elegant syntheses of biologically important molecules.

References

• BenchChem. (2025). Synthesis of myo-Inositol Phosphates from 1,2:5,6-Di-o-cyclohexylidene-myo-inositol.

• Sureshan, K. M., Shashidhar, M. S., Praveen, T., & Das, T. (2003). Regioselective Protection and Deprotection of Inositol Hydroxyl Groups. Chemical Reviews, 103(11), 4477–4503. [Link]

• BenchChem. (2025). Technical Support Center: Synthesis of 1,2:5,6-Di-o-cyclohexylidene-myo-inositol.
• Ravikumar, K. S., & Farquhar, D. (2002). Facile selective cleavage of a myo-inositol trans-isopropylidene acetal in the presence of a cis-isopropylidene acetal. Tetrahedron Letters, 43(8), 1367-1368.
• BenchChem. (2025). The Discovery and Application of 1,2:5,6-Di-O-cyclohexylidene-myo-inositol: A Technical Guide.
• Vibhute, A. M., & Sureshan, K. M. (2013). H2SO4-silica: an eco-friendly heterogeneous catalyst for the differential protection of myo-inositol hydroxyl groups. Green Chemistry, 15(3), 738-743.
• Vidyasagar, A., Pathigoolla, A., & Sureshan, K. M. (2013). Chemoselective alcoholysis/acetolysis of trans-ketals over cis-ketals and its application in the total synthesis of the cellular second messenger, D-myo-inositol-1,4,5-trisphosphate. Organic & Biomolecular Chemistry, 11(4), 640-646.

• Sureshan, K. M., Shashidhar, M. S., Praveen, T., & Das, T. (2003). Regioselective protection and deprotection of inositol hydroxyl groups. PubMed. [Link]

• Falck, J. R., & Abdali, A. (1993). Preparative-scale Chemo-enzymatic Synthesis of Optically Pure d-myo–Inositol-1-phosphate. Bioscience, Biotechnology, and Biochemistry, 57(7), 1231-1233.
• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• Vibhute, A. M., & Sureshan, K. M. (2013). H2SO4-silica: an eco-friendly heterogeneous catalyst for the differential protection of myo-inositol hydroxyl groups. RSC Publishing. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of the enantiomers of myo-inositol 1,2,4,5-tetrakisphosphate, a regioisomer of myo-inositol 1,3,4,5-tetrakisphosphate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. H2SO4-silica: an eco-friendly heterogeneous catalyst for the differential protection of myo-inositol hydroxyl groups - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 1,2-Isopropylidene D,L-myo-Inositol

Disclaimer: This guide is based on the hazard profile of the parent compound, myo-Inositol. It is imperative to conduct a site-specific risk assessment before commencing any work.

Hazard Identification and Risk Assessment

The primary hazards associated with handling 1,2-Isopropylidene D,L-myo-Inositol in its solid form stem from its potential to cause irritation upon contact.[1][2][3]

• Eye Irritation: Direct contact with the eyes may lead to redness, tearing, and discomfort.[2][4]

• Skin Irritation: Prolonged or repeated contact may cause skin irritation, characterized by itching, scaling, or reddening.[2]

• Respiratory Tract Irritation: Inhalation of dust can irritate the respiratory system.[1][2]

The compound is generally considered stable under normal laboratory conditions.[1][4] However, it is crucial to avoid conditions that could lead to dust formation and to prevent contact with strong oxidizing agents.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not merely a procedural step but a critical component of a self-validating safety system. The causality is clear: to prevent irritation, we must establish effective barriers.

Core PPE Requirements

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical splash-resistant safety glasses or goggles with side protection, compliant with OSHA 29 CFR 1910.133 or EU EN166 standards.[2]	To prevent airborne particles (dust) from making contact with the eyes.
Hand Protection	Chemically resistant gloves (e.g., Nitrile rubber).	To prevent direct skin contact and subsequent irritation.[2][4]
Body Protection	Standard laboratory coat.	To protect skin and personal clothing from accidental spills and contamination.[2]
Respiratory Protection	Not required under normal use with adequate ventilation. A NIOSH-approved respirator may be necessary if dust is generated and engineering controls are insufficient.[4]	To prevent inhalation of dust particles that may cause respiratory irritation.

Operational Plan: A Step-by-Step Procedural Guide

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a safe working environment.

Preparation and Engineering Controls

• Designated Work Area: All handling of 1,2-Isopropylidene D,L-myo-Inositol powder should be conducted in a designated area, preferably within a chemical fume hood or a well-ventilated space, to minimize airborne dust concentrations.[2]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[2]

• Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper, and sealable containers, before handling the chemical to avoid unnecessary movement and potential for spills.

Handling the Compound

• Don PPE: Before opening the container, put on the required personal protective equipment as detailed in the table above.

• Minimize Dust: Open the container carefully. When transferring or weighing the powder, use techniques that minimize the generation of dust. Avoid pouring the powder from a height.

• Avoid Contact: Use spatulas or other appropriate tools to handle the compound. Never use bare hands.

• Good Hygiene: Do not eat, drink, or smoke in the work area.[2] Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[2]

Post-Handling and Storage

• Secure Storage: After use, ensure the container is tightly sealed to prevent leakage or contamination. Store in a cool, dry, well-ventilated area away from incompatible substances like strong oxidizing agents.[2]

• Decontamination: Clean all surfaces and equipment that may have come into contact with the chemical. Use a damp cloth to wipe surfaces to avoid generating dust.

• PPE Removal: Remove gloves and lab coat carefully to avoid cross-contamination.

The following diagram illustrates the logical flow of the safe handling process.

Caption: Safe Handling Workflow for 1,2-Isopropylidene D,L-myo-Inositol.

Spill and Disposal Plan

Accidental Release Measures

In the event of a spill:

• Evacuate: If a significant amount of dust is generated, evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Wearing appropriate PPE, carefully sweep or vacuum the spilled solid material.[5] Use methods that avoid creating dust. Place the collected material into a suitable, labeled container for disposal.

• Cleaning: After the solid is removed, clean the spill area with a damp cloth.

Disposal Protocol

Chemical waste disposal is governed by stringent regulations that vary by location.

• Waste Characterization: Unused or waste 1,2-Isopropylidene D,L-myo-Inositol should be treated as chemical waste.

• Containerization: Collect waste material in a clearly labeled, sealed container.

• Consult Regulations: All waste must be handled and disposed of in accordance with local, state, and federal regulations.[6] Do not dispose of this chemical down the drain or in general waste. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance.

By integrating these safety protocols into your daily laboratory operations, you build a foundation of trust and reliability in your scientific endeavors.

References

• PubChem. (n.d.). 1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol. National Center for Biotechnology Information. Retrieved from [Link]

• Metascience. (n.d.). Safety Data Sheet: myo-Inositol. Retrieved from [Link]

• Sciencelab.com. (2005). Material Safety Data Sheet: Inositol MSDS. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Safety Data Sheet: myo-Inositol. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Myo-inositol. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. bio.vu.nl [bio.vu.nl]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. phytotechlab.com [phytotechlab.com]
• 6. chemos.de [chemos.de]